Phosphorane, trihydroxy- Phosphorane, trihydroxy- Phosphorous Acid is used as a reagent in the synthesis of Risedronic Acid Sodium Salt ; a pyridinyl biphosphonate bone resorption inhibitor.
Phosphorous acid appears as a white or yellow crystalline solid (melting point 70.1 deg C) or a solution of the solid. Density 1.651 g /cm3. Contact may severely irritate skin, eyes, and mucous membranes. Toxic by ingestion, inhalation and skin absorption.
Phosphorous acid is a phosphorus oxoacid. It is a conjugate acid of a dihydrogenphosphite. It is a tautomer of a phosphonic acid.
The phosphite ion (PO3) is a polyatomic ion with a phosphorus central atom. Its geometry is tetrahedral. Many phosphite salts, such as ammonium phosphite, are highly water soluble. Also organophosphorus compounds with the formula P(OR)3. The conjugate acid of the phosphite anion is phosphorous acid (H3PO3). Other names for this acid are orthophosphorous acid and dihydroxyphosphine oxide. H3PO3 is also sometimes referred to as phosphorus trihydroxide and trihydroxyphosphine, though these names are misleading. Phosphorous acid is a diprotic acid, since the hydrogen bonded directly to the central phosphorus atom is not ionizable. Thus, a more logical chemical formula for phosphorous acid is HPO(OH)2, since three hydroxy groups are not actually present on the acid. The acid can be synthesized hy treatment of a carboxylic acid, alcohol, or most practically water, with phosphorus tribromide or more commonly phosphorus trichloride.
Brand Name: Vulcanchem
CAS No.: 13598-36-2
VCID: VC20803623
InChI: InChI=1S/H3O3P/c1-4(2)3/h1-3H
SMILES: OP(O)O
Molecular Formula: H₃O₃P
Molecular Weight: 81.996 g/mol

Phosphorane, trihydroxy-

CAS No.: 13598-36-2

Cat. No.: VC20803623

Molecular Formula: H₃O₃P

Molecular Weight: 81.996 g/mol

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Phosphorane, trihydroxy- - 13598-36-2

Specification

Description Phosphorous Acid is used as a reagent in the synthesis of Risedronic Acid Sodium Salt ; a pyridinyl biphosphonate bone resorption inhibitor.
Phosphorous acid appears as a white or yellow crystalline solid (melting point 70.1 deg C) or a solution of the solid. Density 1.651 g /cm3. Contact may severely irritate skin, eyes, and mucous membranes. Toxic by ingestion, inhalation and skin absorption.
Phosphorous acid is a phosphorus oxoacid. It is a conjugate acid of a dihydrogenphosphite. It is a tautomer of a phosphonic acid.
The phosphite ion (PO3) is a polyatomic ion with a phosphorus central atom. Its geometry is tetrahedral. Many phosphite salts, such as ammonium phosphite, are highly water soluble. Also organophosphorus compounds with the formula P(OR)3. The conjugate acid of the phosphite anion is phosphorous acid (H3PO3). Other names for this acid are orthophosphorous acid and dihydroxyphosphine oxide. H3PO3 is also sometimes referred to as phosphorus trihydroxide and trihydroxyphosphine, though these names are misleading. Phosphorous acid is a diprotic acid, since the hydrogen bonded directly to the central phosphorus atom is not ionizable. Thus, a more logical chemical formula for phosphorous acid is HPO(OH)2, since three hydroxy groups are not actually present on the acid. The acid can be synthesized hy treatment of a carboxylic acid, alcohol, or most practically water, with phosphorus tribromide or more commonly phosphorus trichloride.
CAS No. 13598-36-2
Molecular Formula H₃O₃P
Molecular Weight 81.996 g/mol
IUPAC Name phosphorous acid
Standard InChI InChI=1S/H3O3P/c1-4(2)3/h1-3H
Standard InChI Key OJMIONKXNSYLSR-UHFFFAOYSA-N
SMILES OP(O)O
Canonical SMILES O[P+](=O)O

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